![molecular formula C9H7NO2S2 B1625374 Benzothiazole,2-(ethenylsulfonyl)- CAS No. 2591-09-5](/img/structure/B1625374.png)
Benzothiazole,2-(ethenylsulfonyl)-
Overview
Description
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry . Its derivatives, including “Benzothiazole,2-(ethenylsulfonyl)-”, possess a wide range of pharmacological properties and a high degree of structural diversity . The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry .
Synthesis Analysis
The synthesis of 2-arylbenzothiazoles, which would include “Benzothiazole,2-(ethenylsulfonyl)-”, has been achieved through various synthetic pathways . One common method involves the condensation reaction of 2-aminothiophenol with a carbonyl or cyano group-containing substance .Molecular Structure Analysis
The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view . Changes in the functional group at the 2nd position induce a significant change in the biological activity of compounds .Chemical Reactions Analysis
The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis . For instance, Lima and co-workers established a novel methodology for the synthesis of 2-substituted benzothiazole derivatives .Scientific Research Applications
Therapeutic Potential and Antimicrobial Activity Benzothiazole and its derivatives have a broad spectrum of pharmaceutical applications, displaying significant antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their structure, particularly the 2-arylbenzothiazoles, showcases potential antitumor properties. The therapeutic potential extends to various diseases/disorders, with some benzothiazole compounds already in clinical use. This highlights the critical role of the benzothiazole nucleus in drug discovery, especially in developing chemotherapeutic agents (Kamal, A., Hussaini Syed, M. A., & Malik Mohammed, S., 2015).
Synthesis and Evaluation for Antifungal Activity Novel tetrazole derivatives containing the benzothiazole moiety have been synthesized and evaluated for their antifungal activities, demonstrating significant effectiveness against various fungal strains, including the notable sensitivity of Colletotrichum coccodes. These findings underscore the utility of benzothiazole derivatives in addressing antifungal resistance through the development of new antifungal agents (Łukowska-Chojnacka, E. et al., 2016).
Antitumor Properties Benzothiazole derivatives have been synthesized and shown to possess potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This activity is rooted in their ability to serve as ligands to various biomolecules, making them potential agents for cancer treatment (Mortimer, C. G. et al., 2006).
Antioxidant Capacity Research into the antioxidant capacity of benzothiazole-based compounds, such as in the ABTS/PP decolorization assay, has shown that certain antioxidants can form coupling adducts with the benzothiazole moiety. This process underscores the complex interaction between benzothiazole compounds and reactive species, offering insights into the antioxidant potential of these molecules (Ilyasov, I. et al., 2020).
Environmental and Corrosion Studies Benzothiazole derivatives have been studied for their role in enhancing the corrosion resistance of metals in acidic solutions, demonstrating that even trace amounts can significantly inhibit corrosion. This application is essential for industrial processes where corrosion resistance is critical (Salarvand, Z. et al., 2017).
Mechanism of Action
Target of Action
The primary target of 2-(Vinylsulfonyl)benzo[d]thiazole, also known as Benzothiazole,2-(ethenylsulfonyl)-, is the enzyme DprE1 . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis . The compound’s interaction with DprE1 makes it a potential candidate for anti-tubercular activity .
Mode of Action
The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the normal functioning of the enzyme, leading to a halt in the cell wall biosynthesis of the bacteria . The exact molecular interactions between the compound and DprE1 are still under investigation.
Biochemical Pathways
The compound affects the biochemical pathway involved in the cell wall biosynthesis of Mycobacterium tuberculosis . By inhibiting the enzyme DprE1, the compound disrupts this pathway, leading to the death of the bacteria . The downstream effects of this disruption include the inhibition of bacterial growth and proliferation .
Pharmacokinetics
The compound’s molecular weight is 135186 , which suggests that it may have good bioavailability due to its small size
Result of Action
The result of the compound’s action is the inhibition of the growth and proliferation of Mycobacterium tuberculosis . This is achieved through the disruption of the bacteria’s cell wall biosynthesis . The compound’s potent anti-tubercular activity makes it a promising candidate for the development of new anti-tubercular drugs .
Action Environment
The action of 2-(Vinylsulfonyl)benzo[d]thiazole can be influenced by various environmental factors. For instance, the compound was synthesized using an environmentally friendly method, using water as the reaction medium This suggests that the compound’s synthesis, and potentially its action, can be influenced by the solvent used
Safety and Hazards
Future Directions
The future directions in the research of benzothiazole derivatives, including “Benzothiazole,2-(ethenylsulfonyl)-”, involve the development of more potent biologically active benzothiazole-based drugs . This includes the exploration of different synthetic pathways and the investigation of novel therapeutics .
properties
IUPAC Name |
2-ethenylsulfonyl-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h2-6H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQANLUPCSMZGHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)C1=NC2=CC=CC=C2S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20460521 | |
Record name | Benzothiazole,2-(ethenylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20460521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2591-09-5 | |
Record name | Benzothiazole,2-(ethenylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20460521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(vinylsulfonyl)benzo[d]thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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